Cas no 1804132-49-7 (Ethyl 2-(chloromethyl)-4-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 2-(chloromethyl)-4-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1804132-49-7
• MF: C₁₄H₁₇ClO₄
• MW: 284.735383749008
• CID: 4950235
• Update Time: 2025-08-05

Ethyl 2-(chloromethyl)-4-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-4-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C14H17ClO4/c1-3-19-14(17)12-6-4-10(8-11(12)9-15)5-7-13(16)18-2/h4,6,8H,3,5,7,9H2,1-2H3
• InChI Key： YKAQTWRMSZUMJM-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OCC)C=CC(=C1)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-(chloromethyl)-4-(3-methoxy-3-oxopropyl)benzoate

Comprehensive Analysis of Ethyl 2-(chloromethyl)-4-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804132-49-7)

Ethyl 2-(chloromethyl)-4-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804132-49-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique chloromethyl and methoxy-3-oxopropyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining both reactive and stabilizing moieties, makes it invaluable for constructing complex molecules, particularly in drug discovery and material science applications.

The compound’s CAS No. 1804132-49-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemical synthesis. Researchers often explore its potential as a building block for bioactive molecules, leveraging its benzoate backbone and chloromethyl reactivity. Recent trends highlight its utility in developing targeted therapeutics, where its modular design allows for precise modifications to enhance pharmacokinetic properties. Additionally, its role in green chemistry initiatives—such as solvent-free reactions or catalytic processes—aligns with the growing demand for sustainable synthetic methodologies.

From a structural perspective, the Ethyl 2-(chloromethyl)-4-(3-methoxy-3-oxopropyl)benzoate molecule offers a balance of electrophilic (chloromethyl) and nucleophilic (ester carbonyl) sites, enabling diverse transformations. This duality is critical for designing multifunctional intermediates, a topic frequently discussed in peer-reviewed journals. For instance, its application in peptide coupling or polymer synthesis demonstrates its adaptability across disciplines. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to verify its purity, a key concern for end-users seeking high-quality reagents.

The compound’s nomenclature, including long-tail keywords such as "synthesis of Ethyl 2-(chloromethyl)-4-(3-methoxy-3-oxopropyl)benzoate" or "CAS 1804132-49-7 applications," frequently appears in search queries, underscoring its practical significance. Laboratories prioritize its use in high-throughput screening due to its compatibility with automated systems, while academic studies focus on its mechanistic role in cascade reactions. Furthermore, its stability under ambient conditions makes it a preferred choice for industrial-scale production, addressing the need for cost-effective chemical solutions.

In conclusion, Ethyl 2-(chloromethyl)-4-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804132-49-7) exemplifies the intersection of innovation and utility in synthetic chemistry. Its design caters to evolving demands in drug development, material engineering, and sustainable synthesis, making it a staple in research pipelines worldwide. As interest in tailor-made intermediates grows, this compound’s multifaceted applications will likely expand, solidifying its position as a critical tool for chemists.